Cas no 2171240-48-3 ((2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid
• CAS No: 2171240-48-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6069484
• PubChem ID: 165523595
• Update Time: 2025-05-25

(2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid
• 2171240-48-3
• EN300-1300435

• Inchi： 1S/C10H17NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h1-2,8-9H,3-7,11H2,(H,12,13)/t9-/m1/s1
• InChI Key： NEZGRHLPKOCXFG-SECBINFHSA-N
• SMILES： OC([C@@H](CC1CCC=CCC1)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid

Compound CAS No. 2171240-48-3: (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid

The compound (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid with CAS No. 2171240-48-3 is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its amino acid backbone and a cycloheptenyl substituent, which contributes to its intriguing chemical properties and potential biological activities. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

Structural Analysis and Synthesis

The molecular structure of (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid is defined by its chiral center at the second carbon atom, which is attached to an amino group and a cycloheptenyl ring. The cycloheptenyl group introduces a degree of unsaturation, enhancing the compound's stability and reactivity. The synthesis of this compound involves multi-step organic reactions, including alkylation, cyclization, and stereocontrol techniques, to ensure the correct configuration at the chiral center. Researchers have reported efficient methods for synthesizing this compound, leveraging modern catalytic systems and green chemistry principles.

Biological Activity and Applications

Recent studies have demonstrated that (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid exhibits promising biological activity, particularly in the context of anticancer drug development. Preclinical experiments have shown that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in malignant tumors. Additionally, this compound has been investigated for its potential as a neuroprotective agent, with studies indicating its ability to mitigate oxidative stress and inflammation in neuronal cells.

Another area of interest lies in the compound's role as a building block for peptide synthesis. Due to its unique structure, it can serve as a versatile component in constructing complex peptide libraries, which are essential for drug discovery efforts. Furthermore, its stereochemical properties make it an attractive candidate for studying enantioselective reactions in asymmetric catalysis.

Mechanistic Insights and Future Directions

Understanding the mechanistic basis of (2R)-2-amino-3-(cyclohept-4-en-1-yl)propanoic acid's biological effects is crucial for optimizing its therapeutic potential. Researchers have employed advanced spectroscopic techniques, such as NMR spectroscopy and X-ray crystallography, to elucidate the molecular interactions that underpin its bioactivity. These studies have revealed that the compound's efficacy is influenced by its ability to form stable complexes with target proteins, suggesting that rational drug design strategies could further enhance its potency.

Looking ahead, ongoing research aims to explore the pharmacokinetic profile of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties. Such studies are essential for determining its suitability as an orally bioavailable drug candidate. Additionally, collaborative efforts between chemists and biologists are underway to investigate the compound's efficacy in preclinical models of various diseases, including neurodegenerative disorders and infectious diseases.

In conclusion, (2R)-2-amino-3-(cyclohept-4-en-1-y l)propanoic acid (CAS No. 2171240-48 -3) represents a compelling molecule with diverse applications in both academic research and industrial drug development. Its unique chemical structure, coupled with emerging insights into its biological activity, positions it as a valuable tool for advancing our understanding of complex biochemical processes and developing innovative therapeutic interventions.